Cas no 52872-01-2 (1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, 4-(butylamino)-N,N-diethyl-)

• Product name: 1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, 4-(butylamino)-N,N-diethyl-
• CAS No: 52872-01-2
• MF: C₁₅H₂₃N₅O
• MW: 289.376022577286
• CID: 358590
• PubChem ID: 71365468

1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, 4-(butylamino)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, 4-(butylamino)-N,N-diethyl-
• 4-(butylamino)-N,N-diethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide
• DTXSID50788881
• 52872-01-2

• Inchi： InChI=1S/C15H23N5O/c1-4-7-8-16-13-11-10-18-19-14(11)17-9-12(13)15(21)20(5-2)6-3/h9-10H,4-8H2,1-3H3,(H2,16,17,18,19)
• InChI Key： UFAQHNLITMPAEF-UHFFFAOYSA-N
• SMILES： C(NC1C(C(N(CC)CC)=O)=CN=C2NN=CC=12)CCC

Computed Properties

• Exact Mass: 289.19049
• Monoisotopic Mass: 289.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.91